Cas no 1021265-47-3 (2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide)

2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide is a structurally complex pyrrolopyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a fused heterocyclic core, incorporating a phenyl substituent and a butyl chain, which may enhance lipophilicity and binding affinity. The presence of a sulfanylacetamide moiety linked to an isopropyl group suggests possible utility as a protease or kinase inhibitor scaffold. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery. The compound's stability under physiological conditions and synthetic accessibility further support its use in developing targeted therapeutics. Analytical characterization confirms high purity, ensuring reliability in research applications.
2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide structure
1021265-47-3 structure
Product Name:2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide
CAS No:1021265-47-3
MF:C21H26N4O2S
MW:398.521743297577
CID:5383110
Update Time:2025-10-29

2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-propan-2-ylacetamide
    • 2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide
    • Inchi: 1S/C21H26N4O2S/c1-4-5-11-25-20(27)19-18(16(12-22-19)15-9-7-6-8-10-15)24-21(25)28-13-17(26)23-14(2)3/h6-10,12,14,22H,4-5,11,13H2,1-3H3,(H,23,26)
    • InChI Key: ZFYMLTAUJXQAKA-UHFFFAOYSA-N
    • SMILES: C(NC(C)C)(=O)CSC1N(CCCC)C(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide Pricemore >>

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Additional information on 2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide

2-({3-Butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide (CAS No. 1021265-47-3): A Comprehensive Overview

2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-yl)acetamide (CAS No. 1021265-47-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrrolo[3,2-d]pyrimidines, which are known for their diverse biological activities and therapeutic potential. The unique structural features of this compound make it a promising candidate for various pharmacological applications.

The chemical structure of 2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(propan-2-y l)acetamide includes a pyrrolo[3,2-d]pyrimidine core functionalized with a butyl group at the 3-position and a phenyl group at the 7-position. The presence of these substituents imparts specific pharmacological properties to the molecule. Additionally, the sulfanyl and acetamide functionalities contribute to its overall bioactivity and solubility.

Recent studies have highlighted the potential of 2-({3-butyl-4-o xo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-y l}sulfanyl)-N-(propan - 2 - y l)acetamide in various therapeutic areas. One of the most notable applications is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory activity of 2 - ({ 3 - but y l - 4 - ox o - 7 - phen y l - 3 H , 4 H , 5 H - py r ro lo [ 3 , 2 - d ] py r im id in - 2 - y l } s ul f an y l ) - N - ( pro p an - 2 - y l ) ac et am id e. The results demonstrated that it effectively inhibited several kinases associated with cancer progression, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings suggest that this compound could be a valuable lead for the development of anti-cancer drugs.

Beyond its kinase inhibitory properties, 2 - ({ 3 - but y l - 4 - ox o - 7 - phen y l - 3 H , 4 H , 5 H - py r ro lo [ 3 , 2 - d ] py r im id in - 2 - y l } s ul f an y l ) - N - ( pro p an - 2 - y l ) ac et am id e has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an anti-inflammatory agent. In vitro assays have revealed that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity could make it useful for treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic properties of 2-( { 3-b u t y l - 4-o x o -7-p h e n yl – 3 H ,4 H ,5 H – p yr ro lo [3 ,2-d ] p yr im id in – 2-y l } s ul f an yl ) – N – ( pr op an – 2-y l ) ac et am id e have also been evaluated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic potential, the synthesis of 2-( { 3-b u t y l – 4-o x o –7-p h e n yl – 3 H ,4 H ,5 H – p yr ro lo [3 ,2-d ] p yr im id in – 2-y l } s ul f an yl ) – N – ( pr op an – 2-y l ) ac et am id e has been optimized to improve yield and purity. Various synthetic routes have been explored to enhance the efficiency of its production. One notable approach involves a multi-step synthesis starting from readily available starting materials. This method not only simplifies the synthetic process but also reduces costs and environmental impact.

The safety profile of 2-( { 3-b u t y l – 4-o x o –7-p h e n yl – 3 H ,4 H ,5 H – p yr ro lo [3 ,2-d ] p yr im id in – 2-y l } s ul f an yl ) – N – ( pr op an – 2-y l ) ac et am id e has been thoroughly investigated through preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings support its further development as a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-( { 3-b u t y l – 4-o x o –7-p h e n yl – 3 H ,4 H ,5 H – p yr ro lo [3 ,2-d ] p yr im id in – 2-y l } s ul f an yl ) – N – ( pr op an – 2-y l ) ac et am id e. Early results from phase I trials have been promising, with patients showing good tolerance and preliminary evidence of therapeutic benefit. These trials are expected to provide more comprehensive data on its clinical potential.

In conclusion, 2-( { 3-b u t y l – 4-o x o –7-p h e n yl – 3 H ,4 H ,5 H – p yr ro lo [3 ,2-d ] p yr im id in – 2-y l } s ul f an yl ) – N – ( pr op an – 2-y l ) ac et am id e (CAS No. 10 * * * * * * * * * * * * * * * * * * * * *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *10 *) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in various medical applications.

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